Cas no 90345-22-5 (4-methoxy-6-methyl-pyridin-2-amine)

• Product Name: 4-methoxy-6-methyl-pyridin-2-amine
• CAS No: 90345-22-5
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 4929755
• PubChem ID: 14480891
• Update Time: 2026-02-27

4-methoxy-6-methyl-pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-6-methylpyridin-2-amine
• 4-methoxy-6-methyl-pyridin-2-ylamine
• 2-Amino-4-methoxy-6-methylpyridine
• 4-methoxy-6-methyl-pyridin-2-amine
• GUBJWEDCKXFBJN-UHFFFAOYSA-N
• PS-16098
• F70983
• MFCD16606202
• 90345-22-5
• AKOS006338712
• 4-Methoxy-6-methyl-2-pyridinamine
• SY321622
• DB-185067
• SCHEMBL14842377

• Inchi： 1S/C7H10N2O/c1-5-3-6(10-2)4-7(8)9-5/h3-4H,1-2H3,(H2,8,9)
• InChI Key： GUBJWEDCKXFBJN-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(N)N=C(C)C=1

Computed Properties

• Exact Mass: 138.079312947g/mol
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 48.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 4-methoxy-6-methyl-pyridin-2-amine

Comprehensive Guide to 4-Methoxy-6-methyl-pyridin-2-ylamine (CAS No. 90345-22-5): Properties, Applications, and Market Insights

4-Methoxy-6-methyl-pyridin-2-ylamine (CAS No. 90345-22-5) is a specialized organic compound belonging to the pyridine derivative family. This compound, also referred to as 2-amino-4-methoxy-6-methylpyridine, has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the growing demand for heterocyclic compounds in drug discovery, understanding the characteristics of 4-Methoxy-6-methyl-pyridin-2-ylamine becomes crucial for researchers and industry professionals.

The molecular formula of 4-Methoxy-6-methyl-pyridin-2-ylamine is C₇H₁₀N₂O, featuring a pyridine ring substituted with methoxy and methyl groups at positions 4 and 6, respectively, and an amino group at position 2. This specific substitution pattern contributes to its electron-rich nature, making it a valuable intermediate in organic synthesis. Recent studies highlight its potential as a building block for pharmaceutical agents, particularly in the development of kinase inhibitors and antimicrobial compounds.

In the pharmaceutical industry, 4-Methoxy-6-methyl-pyridin-2-ylamine serves as a key precursor for various drug candidates. Its structural motif is frequently employed in the synthesis of small molecule therapeutics targeting neurological disorders and metabolic diseases. The compound's ability to participate in diverse chemical reactions, including cross-coupling reactions and nucleophilic substitutions, enhances its utility in medicinal chemistry. Researchers are particularly interested in its potential applications for Alzheimer's disease treatment and diabetes management, which are currently trending topics in biomedical research.

The agrochemical sector has also recognized the value of 4-Methoxy-6-methyl-pyridin-2-ylamine in developing novel crop protection agents. Its pyridine core structure is instrumental in creating pesticides and herbicides with improved efficacy and environmental profiles. As sustainable agriculture gains momentum globally, the demand for such specialized intermediates continues to rise. The compound's potential in green chemistry applications aligns well with current industry trends toward eco-friendly solutions.

From a synthetic chemistry perspective, 4-Methoxy-6-methyl-pyridin-2-ylamine offers several advantages. Its relatively high stability under various reaction conditions and good solubility in common organic solvents make it a practical choice for laboratory and industrial applications. The compound typically appears as a white to off-white crystalline powder with a characteristic amine odor. Its melting point ranges between 80-85°C, and it demonstrates moderate polarity, which affects its chromatographic behavior and purification processes.

The global market for pyridine derivatives like 4-Methoxy-6-methyl-pyridin-2-ylamine is experiencing steady growth, driven by increasing R&D investments in pharmaceuticals and agrochemicals. Market analysts project a compound annual growth rate (CAGR) of approximately 5-7% for similar specialty chemicals over the next five years. Asia-Pacific regions, particularly China and India, are emerging as significant producers and consumers of such intermediates, reflecting the broader shift in chemical manufacturing geography.

Quality control and analytical characterization of 4-Methoxy-6-methyl-pyridin-2-ylamine typically involve techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications, usually exceeding 98% purity. Storage recommendations include keeping the material in tightly sealed containers under inert atmosphere at temperatures below 25°C to maintain stability over extended periods.

Recent advancements in continuous flow chemistry have opened new possibilities for the efficient production of 4-Methoxy-6-methyl-pyridin-2-ylamine and similar compounds. This innovative approach addresses common challenges in batch synthesis, such as scalability and reproducibility, while aligning with the pharmaceutical industry's push toward process intensification. Such technological developments are likely to influence the future availability and cost structure of this valuable chemical intermediate.

Environmental and regulatory considerations for 4-Methoxy-6-methyl-pyridin-2-ylamine are generally favorable compared to many aromatic amines. The compound shows moderate biodegradability and relatively low ecotoxicity, making it suitable for various industrial applications. However, proper handling procedures should always be followed, including the use of personal protective equipment when working with the material in powder form to prevent inhalation or skin contact.

The scientific literature contains numerous references to 4-Methoxy-6-methyl-pyridin-2-ylamine in patent applications and research publications, particularly in the context of heterocyclic chemistry and medicinal chemistry. Its versatility as a synthetic building block continues to inspire novel applications across multiple disciplines. As research into targeted therapies and precision agriculture expands, the importance of such specialized intermediates is expected to grow correspondingly.

For researchers seeking alternatives or derivatives of 4-Methoxy-6-methyl-pyridin-2-ylamine, several structurally related compounds may be of interest. These include various methoxy-substituted pyridylamines and methylpyridine derivatives, which offer similar reactivity profiles with potentially modified physical properties. The selection of appropriate analogs often depends on specific application requirements and desired pharmacological or agrochemical properties.

Looking ahead, the development of more sustainable synthetic routes to 4-Methoxy-6-methyl-pyridin-2-ylamine represents an important research direction. Current efforts focus on catalytic methods that reduce waste generation and energy consumption, reflecting the chemical industry's broader commitment to green chemistry principles. These innovations may further enhance the compound's commercial viability and environmental profile in coming years.

In conclusion, 4-Methoxy-6-methyl-pyridin-2-ylamine (CAS No. 90345-22-5) stands as a valuable chemical intermediate with diverse applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and synthetic versatility continue to make it relevant in contemporary research and industrial applications. As scientific understanding of heterocyclic compounds deepens and technological capabilities advance, this compound is poised to maintain its importance in specialized chemical synthesis and product development.